Cas no 2227907-00-6 ((1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol
• CAS No: 2227907-00-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6596028
• PubChem ID: 28267211
• Update Time: 2025-06-08

(1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol
• EN300-1809934
• 2227907-00-6

• Inchi： 1S/C10H15NO2/c1-13-9-4-2-3-8(7-9)10(12)5-6-11/h2-4,7,10,12H,5-6,11H2,1H3/t10-/m0/s1
• InChI Key： IKMVNIQTKWHKNB-JTQLQIEISA-N
• SMILES： O[C@H](C1C=CC=C(C=1)OC)CCN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol (CAS No. 2227907-00-6): Properties, Applications, and Industry Insights

(1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol (CAS No. 2227907-00-6) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. Its unique structural features, including a 3-methoxyphenyl group and an amino-propanol backbone, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's stereospecificity (1S-configuration) is critical for its interactions with biological targets, aligning with the growing demand for enantiopure drugs in modern medicine.

In recent years, the compound has garnered attention due to its potential role in central nervous system (CNS) drug development, a hotspot in pharmaceutical research. The 3-methoxy substitution on the aromatic ring enhances its lipophilicity, potentially improving blood-brain barrier penetration—a key consideration for neurotherapeutic agents. Researchers are actively exploring derivatives of this scaffold for applications in neurodegenerative disease research, coinciding with global interest in conditions like Alzheimer's and Parkinson's.

The synthesis of (1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol typically involves asymmetric reduction or resolution techniques, reflecting advancements in green chemistry and catalytic processes. These methods address the industry's push toward sustainable manufacturing, a topic frequently searched in pharmaceutical chemistry forums. Its amino alcohol functionality also makes it a candidate for ligand design in metal-catalyzed reactions, connecting to the booming field of organocatalysis.

Analytical characterization of CAS No. 2227907-00-6 employs techniques like HPLC chiral separation and spectroscopic analysis, topics trending in quality control discussions. The compound's stability under various pH conditions is frequently studied, as evidenced by searches for "amine alcohol stability" in scientific databases. These properties are crucial for formulators developing extended-release drug formulations, another high-interest area.

Beyond pharmaceuticals, this compound's hydrogen-bonding capacity sparks interest in material science applications, particularly in polymeric networks and supramolecular chemistry. Such interdisciplinary potential aligns with the rise of "convergence research"—a frequently queried term in academic circles. Its low environmental persistence (predicted by in silico models) also resonates with the "benign by design" movement in chemical development.

Regulatory perspectives on (1S)-3-amino-1-(3-methoxyphenyl)propan-1-ol emphasize its classification as a non-hazardous research chemical under standard conditions, though proper laboratory handling protocols remain essential. This distinction makes it attractive for academic and industrial labs navigating complex chemical compliance landscapes—a major concern reflected in search engine analytics for "research chemical regulations".

The compound's commercial availability has increased, with suppliers highlighting its high enantiomeric excess (>98% ee)—a specification heavily weighted in purchasing decisions, as seen in chemical procurement search patterns. Cost optimization strategies for its production are frequently discussed in process chemistry publications, linking to the broader theme of "affordable drug synthesis".

Future research directions may explore its metabolic pathways and prodrug potential, areas gaining traction in ADMET studies. The methoxy group's modulation of electronic effects continues to inspire structure-activity relationship (SAR) investigations, a perennial focus in medicinal chemistry queries. As the demand for targeted therapeutics grows, this compound's versatility ensures its ongoing relevance in cutting-edge research.